2,4-D Isooctyl ester
2,4-D Isooctyl ester
Ded-weed lv-69 67 percent 2,4-d isooctyl ester appears as white crystals in commerce, a brown or dark brown liquid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
25168-26-7
VCID:
VC21243452
InChI:
InChI=1S/C16H22Cl2O3/c1-12(2)6-4-3-5-9-20-16(19)11-21-15-8-7-13(17)10-14(15)18/h7-8,10,12H,3-6,9,11H2,1-2H3
SMILES:
CC(C)CCCCCOC(=O)COC1=C(C=C(C=C1)Cl)Cl
Molecular Formula:
C16H22Cl2O3
Molecular Weight:
333.2 g/mol
2,4-D Isooctyl ester
CAS No.: 25168-26-7
Cat. No.: VC21243452
Molecular Formula: C16H22Cl2O3
Molecular Weight: 333.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ded-weed lv-69 67 percent 2,4-d isooctyl ester appears as white crystals in commerce, a brown or dark brown liquid. (NTP, 1992) |
|---|---|
| CAS No. | 25168-26-7 |
| Molecular Formula | C16H22Cl2O3 |
| Molecular Weight | 333.2 g/mol |
| IUPAC Name | 6-methylheptyl 2-(2,4-dichlorophenoxy)acetate |
| Standard InChI | InChI=1S/C16H22Cl2O3/c1-12(2)6-4-3-5-9-20-16(19)11-21-15-8-7-13(17)10-14(15)18/h7-8,10,12H,3-6,9,11H2,1-2H3 |
| Standard InChI Key | BBPLSOGERZQYQC-UHFFFAOYSA-N |
| Impurities | SIXTEEN SAMPLES OF 2,4-D, AS ESTERS AND AMINE SALTS, WERE ANALYZED FOR CHLORINATED DIBENZO-P-DIOXINS. DI-, TRI-, & TETRA-CHLORODIBENZO-P-DIOXINS WERE IDENTIFIED. ESTER FORMULATIONS SHOWED MUCH HIGHER LEVELS OF CONTAMINATION THAN AMINE /2,4-D ESTERS AND AMINE SALTS/ |
| SMILES | CC(C)CCCCCOC(=O)COC1=C(C=C(C=C1)Cl)Cl |
| Canonical SMILES | CC(C)CCCCCOC(=O)COC1=C(C=C(C=C1)Cl)Cl |
| Boiling Point | 317 °C |
| Colorform | Yellow-brown liquid |
| Flash Point | 119 °F (NTP, 1992) Greater than 175 °F (open cup) /2,4-D esters/ |
| Melting Point | 12 °C |
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